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Compound of Interest

Compound Name: (4-Acetylpiperazin-1-yl)acetic acid

Cat. No.: B1586271

An In-Depth Technical Guide to the Safety and Hazards of (4-Acetylpiperazin-1-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Acetylpiperazin-1-yl)acetic acid, with a CAS number of 705941-45-3 and a molecular
formula of CBH14N203, is a chemical compound utilized in laboratory settings.[1][2] As with
any chemical substance, a thorough understanding of its potential hazards and the
implementation of appropriate safety protocols are paramount for the protection of laboratory
personnel and the environment. This guide provides a comprehensive overview of the known
safety information for (4-Acetylpiperazin-1-yl)acetic acid, drawing from available data and
information on structurally related compounds to offer a conservative and safety-conscious
approach to its handling and use.

Toxicological Profile

The toxicological properties of (4-Acetylpiperazin-1-yl)acetic acid have not been fully
investigated. However, based on the available GHS classification data, the compound is
considered hazardous.[1] The primary hazards associated with this chemical are detailed
below. It is important to note that where specific data for (4-Acetylpiperazin-1-yl)acetic acid is
unavailable, information from the related compound 1-Acetylpiperazine has been considered to
provide a more complete safety picture.
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GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a framework for communicating hazard information. For (4-Acetylpiperazin-1-yl)acetic acid,
the following classifications have been reported[1]:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Data sourced from PubChem CID 2050656[1]

A safety data sheet for the related compound, 1-Acetylpiperazine, also indicates that it causes
serious eye irritation and may cause respiratory irritation.[3] Another similar compound, (4-
METHYL-PIPERAZIN-1-YL)-ACETIC ACID, is also classified as causing serious eye damage.

[4]

Toxicological Data Summary

Detailed toxicological studies, such as the determination of LD50 (median lethal dose) values,
for (4-Acetylpiperazin-1-yl)acetic acid are not readily available in the public domain. The
toxicological properties of the related compound 1-Acetylpiperazine have also not been fully
investigated.[5] In the absence of this data, it is prudent to treat this compound with a high
degree of caution.

Recommended Safety Precautions and Personal
Protective Equipment (PPE)
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Given the identified hazards, stringent adherence to safety protocols is essential when handling
(4-Acetylpiperazin-1-yl)acetic acid. The following recommendations are based on a
conservative approach to minimize exposure risk.

Engineering Controls

o Ventilation: Work with (4-Acetylpiperazin-1-yl)acetic acid should be conducted in a well-
ventilated area.[3][5] For procedures that may generate dust or aerosols, a chemical fume
hood is required.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for preventing contact with this hazardous substance.

PPE Type Specification Rationale

) To prevent contact with the
) Chemical safety goggles or a ) )
Eye and Face Protection ) eyes, which can cause serious
face shield.[3][5]

damage.[1]
Chemical-resistant gloves To prevent skin contact, which
Skin Protection (e.g., nitrile) and a lab coat.[3] can be harmful and cause
[5] irritation.[1]

Not typically required under
normal use with adequate
) ) engineering controls. If dust or  To prevent inhalation, which
Respiratory Protection
aerosols are generated, a can be harmful.[1]
NIOSH-approved respirator is

necessary.

Procedures for Safe Handling, Storage, and
Disposal
Handling
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Avoid contact with skin and eyes.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3][5]

Use only outdoors or in a well-ventilated area.[3][5]

Keep away from strong oxidizing agents.[5]

Storage

o Store in a well-ventilated place.[3][5]
o Keep the container tightly closed.[3][5]
e Store in a locked up area.[3][5]

e |tis recommended to store under an inert atmosphere, such as nitrogen.[5]

Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air and keep them
comfortable for breathing. Call a POISON

Inhalation .
CENTER or doctor if you feel unwell.[3][5] If not
breathing, give artificial respiration.[5]
Wash with plenty of soap and water. If skin

Skin Contact irritation occurs, get medical advice/attention.

Take off contaminated clothing.[3][5]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[3][5] For the related
Eye Contact ] R
compound 1-Acetylpiperazine, it is
recommended to rinse immediately with plenty
of water, also under the eyelids, for at least 15

minutes and to get medical attention.[5]

) Clean mouth with water and get medical
Ingestion .
attention.[5]

Spill Response

o Evacuate personnel from the spill area.
o Wear appropriate PPE, including respiratory protection if necessary.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.

e For large spills, contain the spill and prevent it from entering drains or waterways. Follow
institutional protocols for large chemical spills.

Risk Assessment Workflow

A systematic risk assessment should be performed before commencing any work with (4-
Acetylpiperazin-1-yl)acetic acid. The following diagram illustrates a logical workflow for this
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process.

Risk Assessment Workflow for Handling (4-Acetylpiperazin-1-yl)acetic Acid
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Caption: Risk Assessment Workflow for Chemical Handling

Conclusion

While comprehensive toxicological data for (4-Acetylpiperazin-1-yl)acetic acid is limited, the
available information indicates that it is a hazardous substance that must be handled with care.
By adhering to the safety precautions, handling procedures, and emergency protocols outlined
in this guide, researchers and scientists can mitigate the risks associated with its use. A
proactive and informed approach to safety is essential when working with any chemical
compound, particularly those with an incomplete toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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